3-Hepten-2-one
3-Hepten-2-one
, also known as butylideneacetone or fema 3400, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. has a caraway, grassy, and green taste.
Brand Name:
Vulcanchem
CAS No.:
1119-44-4
VCID:
VC0057668
InChI:
InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3
SMILES:
CCCC=CC(=O)C
Molecular Formula:
C7H12O
Molecular Weight:
112.17 g/mol
3-Hepten-2-one
CAS No.: 1119-44-4
Reference Standards
VCID: VC0057668
Molecular Formula: C7H12O
Molecular Weight: 112.17 g/mol
CAS No. | 1119-44-4 |
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Product Name | 3-Hepten-2-one |
Molecular Formula | C7H12O |
Molecular Weight | 112.17 g/mol |
IUPAC Name | hept-3-en-2-one |
Standard InChI | InChI=1S/C7H12O/c1-3-4-5-6-7(2)8/h5-6H,3-4H2,1-2H3 |
Standard InChIKey | JHHZQADGLDKIPM-AATRIKPKSA-N |
Isomeric SMILES | CCC/C=C/C(=O)C |
SMILES | CCCC=CC(=O)C |
Canonical SMILES | CCCC=CC(=O)C |
Density | 0.841-0.847 |
Physical Description | Colourless oily liquid; powerfull grassy-green pungent odou |
Description | , also known as butylideneacetone or fema 3400, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. has a caraway, grassy, and green taste. |
Solubility | slightly soluble in water; soluble in oils Miscible at room temperature (in ethanol) |
Synonyms | 3-hepten-2-one 3-hepten-2-one, trans-isomer trans-3-hepten-2-one |
PubChem Compound | 14243 |
Last Modified | Nov 11 2021 |
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